Cas no 408312-58-3 (Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI))

Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI) structure
408312-58-3 structure
Product Name:Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI)
CAS No:408312-58-3
MF:C13H18O2
MW:206.280824184418
CID:1022764
PubChem ID:24770086
Update Time:2025-04-20

Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzene, 2,4-diethoxy-1-(2-propenyl)- (9CI)
    • 2,4-diethoxy-1-prop-2-enylbenzene
    • 2,4-Diethoxy-1-(prop-2-en-1-yl)benzene
    • BENZENE, 2,4-DIETHOXY-1-(2-PROPENYL)-
    • 408312-58-3
    • DTXSID00647232
    • SCHEMBL2846105
    • DB-285311
    • Inchi: 1S/C13H18O2/c1-4-7-11-8-9-12(14-5-2)10-13(11)15-6-3/h4,8-10H,1,5-7H2,2-3H3
    • InChI Key: JMAPVSDYWDGPKF-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C=CC=1CC=C)OCC

Computed Properties

  • Exact Mass: 206.130679813g/mol
  • Monoisotopic Mass: 206.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 18.5Ų
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